![molecular formula C20H17ClN2O B2511651 2-(2-chlorobenzyl)-6-(4-methylstyryl)-3(2H)-pyridazinone CAS No. 1164520-24-4](/img/structure/B2511651.png)
2-(2-chlorobenzyl)-6-(4-methylstyryl)-3(2H)-pyridazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-chlorobenzyl)-6-(4-methylstyryl)-3(2H)-pyridazinone is a compound belonging to the pyridazinone class of molecules, which are known for their ability to act as ligands in coordination complexes. The compound has a wide range of applications, from its use as a synthetic intermediate in the preparation of other compounds to its use in scientific research as a potential therapeutic agent. In
Scientific Research Applications
Herbicidal Activity
Pyridazinone derivatives, including compounds similar to 2-(2-chlorobenzyl)-6-(4-methylstyryl)-3(2H)-pyridazinone, have been studied for their herbicidal activity. Research has shown that these compounds can inhibit photosynthesis in plants, thereby accounting for their phytotoxicity. This mode of action is similar to other herbicides like atrazine and amitrole, but with enhanced effectiveness in certain derivatives (Hilton et al., 1969).
Corrosion Inhibition
Studies on pyridazinone derivatives have also explored their use as corrosion inhibitors for mild steel in acidic solutions. These compounds, including those structurally similar to this compound, have demonstrated significant inhibition of both cathodic hydrogen evolution and anodic metal dissolution in steel, suggesting their potential as protective agents against corrosion (Kalai et al., 2020).
Anticancer Properties
Some pyridazinone derivatives have been synthesized and evaluated for their anticancer activity. These studies have revealed that certain derivatives exhibit significant activity against various human cancer cell lines, indicating their potential as lead compounds for developing new anticancer agents (Rathish et al., 2012).
Platelet Aggregation Inhibition
Research on 3(2H)-pyridazinones with amino groups has shown potential for these compounds as platelet aggregation inhibitors. This property is particularly relevant for the development of new therapeutic agents for conditions related to blood clotting and cardiovascular diseases (Estevez et al., 1998).
Antimicrobial Activity
Recent studies on new pyridazinone derivatives have shown promising results in antimicrobial activities. These compounds have demonstrated effectiveness against both Gram-positive and Gram-negative bacteria, indicating their potential use in developing new antimicrobial agents (Sukuroglu et al., 2012).
Properties
IUPAC Name |
2-[(2-chlorophenyl)methyl]-6-[(E)-2-(4-methylphenyl)ethenyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN2O/c1-15-6-8-16(9-7-15)10-11-18-12-13-20(24)23(22-18)14-17-4-2-3-5-19(17)21/h2-13H,14H2,1H3/b11-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLAWQUOXQLKZAF-ZHACJKMWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=CC2=NN(C(=O)C=C2)CC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C/C2=NN(C(=O)C=C2)CC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.